N-(2,4-dichlorophenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C13H11Cl2N3OS/c1-8-4-5-16-13(17-8)20-7-12(19)18-11-3-2-9(14)6-10(11)15/h2-6H,7H2,1H3,(H,18,19)
• InChI Key: LTVPFYXBFHNKMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H11Cl2N3OS
• Molecular Weight: 328.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide, commonly known as DCPA, is a synthetic herbicide that belongs to the acetamide family. It was first synthesized in 1965 by the American Cyanamid Company and has been used extensively as a pre-emergent herbicide for weed control in various crops such as soybeans, corn, and cotton.

Mechanism of Action

DCPA works by inhibiting the growth of weed seeds by interfering with the synthesis of fatty acids. It does this by inhibiting the activity of the enzyme acetyl-CoA carboxylase, which is responsible for the synthesis of fatty acids in plants. This results in the death of the weed seed before it can germinate and grow.
Biochemical and Physiological Effects:
DCPA has been shown to have a low toxicity level to humans and animals. However, it can cause irritation to the skin and eyes upon contact. Ingestion of DCPA can cause nausea, vomiting, and diarrhea. Long-term exposure to DCPA has been associated with liver and kidney damage in animals.

Advantages and Limitations for Lab Experiments

DCPA is a widely used herbicide in agriculture due to its effectiveness and low toxicity level. It is also relatively inexpensive to produce, making it a cost-effective option for farmers. However, DCPA has limitations in laboratory experiments as it can interfere with the growth of other plants and organisms, making it difficult to conduct experiments in a controlled environment.

Future Directions

Future research on DCPA can focus on developing new formulations that are more effective in controlling weeds while minimizing the impact on the environment. Additionally, studies can be conducted to investigate the potential of DCPA as a treatment for other diseases such as cancer, as it has been shown to have anti-tumor properties in some studies.
Conclusion:
In conclusion, DCPA is a synthetic herbicide that has been extensively studied for its herbicidal properties. It works by inhibiting the growth of weed seeds by interfering with the synthesis of fatty acids. DCPA has a low toxicity level to humans and animals, making it a safe herbicide to use in agriculture. However, it can cause irritation to the skin and eyes upon contact and ingestion of DCPA can cause nausea, vomiting, and diarrhea. Future research on DCPA can focus on developing new formulations that are more effective in controlling weeds while minimizing the impact on the environment.

Synthesis Methods

DCPA can be synthesized by the reaction of 2,4-dichloroacetophenone with 4-methyl-2-thio-uracil in the presence of a base such as sodium hydride. The resulting product is then purified by recrystallization to obtain DCPA in its pure form.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal properties and its impact on the environment. It has been found to be effective in controlling the growth of various weeds, including pigweed, crabgrass, and foxtail. DCPA is also known to have a low toxicity level to humans and animals, making it a safe herbicide to use in agriculture.